molecular formula C15H19FN2O3 B2787707 N1-(3-fluoro-4-methylphenyl)-N2-((1-hydroxycyclopentyl)methyl)oxalamide CAS No. 1219903-35-1

N1-(3-fluoro-4-methylphenyl)-N2-((1-hydroxycyclopentyl)methyl)oxalamide

Cat. No. B2787707
CAS RN: 1219903-35-1
M. Wt: 294.326
InChI Key: HOPLHJJQMBFYKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N1-(3-fluoro-4-methylphenyl)-N2-((1-hydroxycyclopentyl)methyl)oxalamide, commonly known as FMHO, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMHO belongs to the class of oxalamide compounds, which are known for their analgesic and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of FMHO is not yet fully understood. However, it is believed to work by modulating the activity of certain receptors in the brain and peripheral tissues. FMHO has been shown to bind to the mu-opioid receptor, which is involved in the regulation of pain and mood. It also modulates the activity of the cannabinoid receptor, which is involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects:
FMHO has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, indicating its potential use as an analgesic and anti-inflammatory agent. FMHO has also been shown to modulate the activity of certain neurotransmitters in the brain, indicating its potential use as an anxiolytic and antidepressant agent.

Advantages and Limitations for Lab Experiments

FMHO has several advantages for use in lab experiments. It is relatively easy to synthesize and has a long shelf life, making it a convenient compound for research purposes. However, there are also some limitations to its use. FMHO is not yet widely available, and its use in humans has not been extensively studied. Therefore, further research is needed to fully understand its potential therapeutic applications.

Future Directions

There are several future directions for research on FMHO. One potential direction is to further study its potential use as an analgesic and anti-inflammatory agent. Another potential direction is to investigate its potential use as an anxiolytic and antidepressant agent. Additionally, further research is needed to fully understand the mechanism of action of FMHO and its potential side effects. Overall, FMHO is a promising compound for scientific research, and further studies are needed to fully understand its potential therapeutic applications.

Synthesis Methods

FMHO can be synthesized using a multistep process that involves the reaction of 3-fluoro-4-methylphenyl isocyanate with 1-hydroxycyclopentylamine in the presence of a catalyst. The resulting intermediate product is then reacted with oxalyl chloride to form FMHO.

Scientific Research Applications

FMHO has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to exhibit analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation-related disorders. FMHO has also been studied for its potential use in the treatment of anxiety and depression, as it has been shown to modulate the activity of certain neurotransmitters in the brain.

properties

IUPAC Name

N'-(3-fluoro-4-methylphenyl)-N-[(1-hydroxycyclopentyl)methyl]oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19FN2O3/c1-10-4-5-11(8-12(10)16)18-14(20)13(19)17-9-15(21)6-2-3-7-15/h4-5,8,21H,2-3,6-7,9H2,1H3,(H,17,19)(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HOPLHJJQMBFYKJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)NC(=O)C(=O)NCC2(CCCC2)O)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19FN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

294.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.